Cas no 1396800-10-4 (N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide)
N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide
- 1396800-10-4
- N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide
- N-(4-morpholin-4-ylbut-2-ynyl)naphthalene-1-carboxamide
- F6244-2518
- AKOS024542783
- N-(4-morpholinobut-2-yn-1-yl)-1-naphthamide
-
- Inchi: 1S/C19H20N2O2/c22-19(18-9-5-7-16-6-1-2-8-17(16)18)20-10-3-4-11-21-12-14-23-15-13-21/h1-2,5-9H,10-15H2,(H,20,22)
- InChI Key: ITCJXZDLXBFGBL-UHFFFAOYSA-N
- SMILES: O1CCN(CC#CCNC(C2=CC=CC3=CC=CC=C23)=O)CC1
Computed Properties
- Exact Mass: 308.152477885g/mol
- Monoisotopic Mass: 308.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 41.6Ų
N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6244-2518-2μmol |
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide |
1396800-10-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6244-2518-5μmol |
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide |
1396800-10-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6244-2518-10μmol |
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide |
1396800-10-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6244-2518-20μmol |
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide |
1396800-10-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6244-2518-1mg |
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide |
1396800-10-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6244-2518-2mg |
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide |
1396800-10-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6244-2518-3mg |
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide |
1396800-10-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6244-2518-4mg |
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide |
1396800-10-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6244-2518-5mg |
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide |
1396800-10-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6244-2518-10mg |
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide |
1396800-10-4 | 10mg |
$79.0 | 2023-09-09 |
N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide
Research Brief on N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide (CAS: 1396800-10-4)
N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide (CAS: 1396800-10-4) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of key signaling pathways, particularly in the context of cancer and inflammatory diseases. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical implications.
The compound's structure features a naphthalene core linked to a morpholine moiety via an alkyne spacer, a design that confers unique binding properties to biological targets. Recent investigations have identified N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide as a potent inhibitor of protein-protein interactions (PPIs) involved in the regulation of cell proliferation and apoptosis. Specifically, it has been shown to disrupt the interaction between Bcl-2 family proteins, which are critical for cancer cell survival.
In vitro studies using human cancer cell lines have demonstrated that this compound exhibits nanomolar potency against several malignancies, including breast, lung, and colorectal cancers. Mechanistic studies reveal that it induces apoptosis via mitochondrial outer membrane permeabilization (MOMP), a hallmark of intrinsic apoptosis. Furthermore, the compound has shown synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy.
Pharmacokinetic evaluations in preclinical models indicate that N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide has favorable bioavailability and tissue distribution profiles. Its metabolic stability, assessed using liver microsomes, suggests a low risk of rapid clearance, which is advantageous for therapeutic applications. However, challenges related to its solubility and formulation remain under investigation.
Emerging research has also explored the compound's anti-inflammatory properties. In models of autoimmune diseases, it has been shown to suppress the activation of NF-κB, a transcription factor central to inflammatory responses. This dual functionality—targeting both cancer and inflammation—positions N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide as a promising candidate for multifactorial diseases.
Despite these promising findings, further studies are needed to address potential off-target effects and optimize its therapeutic index. Current efforts are focused on structural modifications to enhance selectivity and reduce toxicity. Collaborative research initiatives are also underway to explore its applications in neurodegenerative diseases, given its ability to cross the blood-brain barrier.
In conclusion, N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide represents a versatile scaffold with broad therapeutic potential. Its unique chemical properties and multifaceted biological activities make it a compelling subject for ongoing and future research in chemical biology and drug development.
1396800-10-4 (N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)